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Compound of Interest

Compound Name: MS2126

Cat. No.: B1676851 Get Quote

Essential Safety and Handling Guide for MS2126
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling MS2126. The following procedures for

personal protective equipment (PPE), operational handling, and disposal are designed to

ensure a safe laboratory environment.

Chemical Identification:

Name: MS2126

Synonyms: 1-Acetyl-1,2,3,4-tetrahydro-quinaldine, NSC-71584

CAS Number: 16078-42-5

Appearance: Solid powder.[1]

Personal Protective Equipment (PPE)
Based on available safety data, the following PPE is recommended when handling MS2126.
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PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times when

handling the substance.

Hand Protection Chemical-resistant gloves

Nitrile rubber or other

appropriate material. Inspect

gloves before use.

Body Protection Laboratory Coat
To be worn over personal

clothing.

Respiratory Protection Not generally required

Use a dust mask or respirator

if handling large quantities or if

dust is generated.

Operational Plan for Handling MS2126
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Confirm all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) before beginning work.

2. Handling:

Handle MS2126 in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.

3. Storage:

Store in a tightly closed container.

Keep in a dry, dark, and well-ventilated place.

Recommended storage is at 0 - 4°C for short-term and -20°C for long-term.[1]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash the

affected area with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Disposal Plan
Proper disposal of MS2126 and its containers is essential to prevent environmental

contamination and ensure compliance with regulations.

Unused Product: Dispose of in accordance with local, state, and federal regulations for

chemical waste. Do not allow the product to enter drains.

Contaminated PPE: Dispose of as chemical waste in accordance with institutional and

regulatory guidelines.
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Empty Containers: Triple rinse with an appropriate solvent and dispose of as chemical

waste.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling MS2126 in a laboratory

setting.
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Caption: Workflow for Safe Handling of MS2126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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